Cas no 1215416-61-7 (Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate)

• Product Name: Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate
• CAS No: 1215416-61-7
• MF: C₁₈H₁₄F₃NO₄
• MW: 365.303275585175
• CID: 5059786
• Update Time: 2025-07-16

Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BB 0241340
• Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate
• 5-(2-Methyl-4-oxo-8-trifluoromethyl-4H-quinol in-1-ylmethyl)-furan-2-carboxylic acid methyl ester

• Inchi： 1S/C18H14F3NO4/c1-10-8-14(23)12-4-3-5-13(18(19,20)21)16(12)22(10)9-11-6-7-15(26-11)17(24)25-2/h3-8H,9H2,1-2H3
• InChI Key： PHWHHOYDLYSXLI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(C=C(C)N(CC3=CC=C(C(=O)OC)O3)C=21)=O)(F)F

Computed Properties

• Exact Mass: 365.087
• Monoisotopic Mass: 365.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8

Additional information on Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate

Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate (CAS No. 1215416-61-7): A Comprehensive Overview

Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate, identified by its CAS number 1215416-61-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural complexity of this molecule, characterized by its fused ring system and functional groups, makes it a subject of extensive study in synthetic chemistry and medicinal chemistry.

The molecular structure of Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate consists of a quinoline core modified with various substituents. Specifically, the presence of a trifluoromethyl group at the 8-position of the quinoline ring and a furan moiety at the 5-position introduces unique electronic and steric properties to the molecule. These features are crucial in determining its reactivity, solubility, and biological interactions. The compound's synthesis involves multi-step organic reactions, including condensation, cyclization, and functional group transformations, which highlight the synthetic challenges and achievements in its preparation.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines and their analogs have been extensively studied for their potential as antimicrobial, antimalarial, anticancer, and anti-inflammatory agents. The introduction of electron-withdrawing groups such as trifluoromethyl can enhance the bioactivity of these compounds by increasing their lipophilicity and metabolic stability. Additionally, the furan ring contributes to the molecule's overall functionality, enabling various interactions with biological targets.

The pharmacological profile of Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate has been explored in several preclinical studies. Research indicates that this compound exhibits promising activities against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The quinoline scaffold is known to interact with DNA and proteins, leading to disruptions in cellular processes that are essential for tumor growth. Furthermore, the trifluoromethyl group enhances the compound's binding affinity to its target enzymes, thereby improving its therapeutic efficacy.

One of the most notable findings regarding Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate is its potential as an inhibitor of kinases, which are enzymes critical for cell signaling and regulation. In vitro studies have demonstrated that this compound can selectively inhibit specific kinases associated with cancer progression, without significant toxicity to normal cells. This selectivity is a crucial factor in developing effective anticancer drugs that minimize side effects.

The synthesis of Methyl 5-((2-methyl-4-oxo-8-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate has been optimized to improve yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex fused ring system efficiently. These methods not only enhance the scalability of production but also allow for modifications to the molecular structure to fine-tune its biological properties.

The role of computational chemistry in understanding the behavior of Methyl 5-((2-methyl-4-oxyo8-(trifluoromethy}quinolin-l(l(H}-yl)methylationfuran-Z-carboxylate has become increasingly important. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These simulations help predict binding affinities, identify potential drug candidates, and guide further optimization efforts. The integration of experimental data with computational predictions has accelerated the discovery process in drug development.

The future prospects for Methyl 5((Z-methy}l--40x08(trifluoromethy}quinolin-l(l(H}-y}lmethylationfuran-Z-carboxylate are promising. Ongoing research aims to explore its therapeutic potential in clinical trials and develop novel derivatives with enhanced efficacy and reduced side effects. The compound's unique structural features make it a valuable scaffold for designing new drugs targeting various diseases. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute significantly to medical science.